Cas no 135984-68-8 (1H,2H,2H-Perfluorodecanal)
1H,2H,2H-Perfluorodecanal Chemical and Physical Properties
Names and Identifiers
-
- 3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecanal
- Octane,1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluoro-8,8-dimethoxy-
- CTK4C3153
- AC1MCQRB
- 2-(Perfluoro-n-hexyl)acetaldehyde dimethyl acetal
- 2-(Perfluoro-n-octyl)acetaldehyde
- PC6085M
- ACMC-20a3nu
- ANW-55672
- 2-tridecafluorohexyl-1,1-dimethoxyethane
- 1H,1H,2H,2H-perfluoro-1-nonanal
- Octane,1,1,1,2,2,3,3,4,4,5,5,6,6-tridecafluoro-8,8-dimethoxy-; CTK4C3153; AC1MCQRB; 2-(Perfluoro-n-hexyl)acetaldehyde dimethyl acetal; 2-(Perfluoro-n-octyl)acetaldehyde; PC6085M; ACMC-20a3nu; ANW-55672; 2-tridecafluorohexyl-1,1-dimethoxyethane; 2-(Perfluoro-n-hexyl)acetaldehyde Dimethyl Acetal; 1H,1H,2H,2H-perfluoro-1-nonanal;
- DTXSID10895489
- SCHEMBL5704621
- AKOS000352370
- NS00011077
- 1H,2H,2H-Perfluorodecanal
- KDGIOTBLYAPNRR-UHFFFAOYSA-N
- 8:2 FTAL
- BBL103529
- STL557339
- 2-(Perfluorooctyl)ethanal
- MS-20651
- 135984-68-8
- 8:2 Fluorotelomer aldehyde
- 2H,2H-Perfluorodecanal
-
- Inchi: 1S/C10H3F17O/c11-3(12,1-2-28)4(13,14)5(15,16)6(17,18)7(19,20)8(21,22)9(23,24)10(25,26)27/h2H,1H2
- InChI Key: KDGIOTBLYAPNRR-UHFFFAOYSA-N
- SMILES: FC(C(C(C(CC=O)(F)F)(F)F)(F)F)(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)F
Computed Properties
- Exact Mass: 461.99119
- Monoisotopic Mass: 461.9912435g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 18
- Heavy Atom Count: 28
- Rotatable Bond Count: 8
- Complexity: 585
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.628
- Boiling Point: 175.626°C at 760 mmHg
- Flash Point: 63.71°C
- Refractive Index: 1.288
- PSA: 17.07
1H,2H,2H-Perfluorodecanal Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P999840-50mg |
1H,2H,2H-Perfluorodecanal |
135984-68-8 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P999840-100mg |
1H,2H,2H-Perfluorodecanal |
135984-68-8 | 100mg |
$ 70.00 | 2022-06-03 | ||
| TRC | P999840-500mg |
1H,2H,2H-Perfluorodecanal |
135984-68-8 | 500mg |
$ 230.00 | 2022-06-03 |
1H,2H,2H-Perfluorodecanal Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
Additional information on 1H,2H,2H-Perfluorodecanal
1H,2H,2H-Perfluorodecanal (CAS No. 135984-68-8): A Comprehensive Guide to Properties and Applications
1H,2H,2H-Perfluorodecanal (CAS No. 135984-68-8) is a fluorinated organic compound that has garnered significant attention in both industrial and research settings due to its unique chemical properties. This perfluorinated aldehyde is part of a broader class of fluorinated surfactants and water-repellent agents, making it a valuable material in coatings, textiles, and specialty chemicals. Its molecular structure, featuring a perfluorinated carbon chain, imparts exceptional hydrophobicity and oleophobicity, which are critical for applications requiring resistance to water, oils, and other non-polar substances.
The growing demand for eco-friendly fluorochemicals has placed 1H,2H,2H-Perfluorodecanal under the spotlight, particularly as industries seek alternatives to traditional long-chain perfluoroalkyl substances (PFAS). With increasing regulatory scrutiny on PFAS compounds, researchers are exploring shorter-chain fluorinated molecules like 1H,2H,2H-Perfluorodecanal to meet performance requirements while minimizing environmental impact. This shift aligns with global trends toward sustainable chemistry and green manufacturing.
One of the most frequently asked questions about 1H,2H,2H-Perfluorodecanal is its role in advanced material science. The compound is widely used as a precursor for synthesizing fluorinated polymers and self-assembled monolayers (SAMs), which are essential for creating ultra-thin coatings with tailored surface properties. These coatings find applications in microelectronics, medical devices, and anti-fouling surfaces, where precision and durability are paramount. Additionally, its ability to modify surface energy makes it a key ingredient in anti-reflective coatings and low-friction materials.
Another area of interest is the safety profile of 1H,2H,2H-Perfluorodecanal. While fluorinated compounds are often associated with environmental persistence, shorter-chain variants like this aldehyde exhibit improved biodegradability and lower bioaccumulation potential. This makes them a preferred choice for industries aiming to comply with REACH regulations and other chemical safety standards. Researchers are also investigating its toxicological data to ensure safe handling and disposal, addressing concerns raised by environmental advocacy groups.
In the realm of consumer products, 1H,2H,2H-Perfluorodecanal is increasingly used in waterproof textiles and stain-resistant fabrics. Brands specializing in outdoor gear and performance apparel leverage its properties to enhance product durability without compromising comfort. This aligns with consumer demand for high-performance, sustainable clothing, a trend driven by heightened awareness of environmental stewardship and circular economy principles.
From a synthetic chemistry perspective, the compound's reactivity as an aldehyde allows for versatile derivatization, enabling the creation of custom fluorinated intermediates. This flexibility is particularly valuable in pharmaceutical research and agrochemical formulation, where tailored fluorination can improve efficacy and stability. As the chemical industry evolves, 1H,2H,2H-Perfluorodecanal is poised to play a pivotal role in next-generation functional materials.
In summary, 1H,2H,2H-Perfluorodecanal (CAS No. 135984-68-8) represents a critical intersection of innovation, sustainability, and performance. Its applications span diverse sectors, from advanced coatings to textile engineering, driven by its unique fluorinated architecture. As research continues to uncover new uses and refine its environmental profile, this compound is set to remain a cornerstone of modern fluorochemistry.
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